6-(3-methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(3-methoxyphenyl)-2-phenacylpyridazin-3-one
• InChI: InChI=1S/C19H16N2O3/c1-24-16-9-5-8-15(12-16)17-10-11-19(23)21(20-17)13-18(22)14-6-3-2-4-7-14/h2-12H,13H2,1H3
• InChI Key: KLPPFQCYXGWMGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

6-(3-Methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one is a pyridazinone derivative characterized by a 3-methoxyphenyl substituent at position 6 and a phenacyl (2-oxo-2-phenylethyl) group at position 2 of the pyridazinone core.

Biological Activity

6-(3-Methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one, a compound belonging to the pyridazine class, has garnered interest due to its potential biological activities. This article reviews the current understanding of its biological properties, including anti-inflammatory, anti-Alzheimer's, and anticancer activities, supported by recent research findings.

Chemical Structure

The compound's structure can be described by the following molecular formula:

Property	Value
Molecular Formula	C19H16N2O3
CAS Number	1005455-12-8
Molecular Weight	320.34 g/mol

1. Anti-Alzheimer Activity

Recent studies have indicated that derivatives of pyridazine compounds exhibit promising anti-Alzheimer properties. The compound has been tested for its ability to inhibit acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter critical for memory and learning. In vitro assays demonstrated that 6-(3-methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one effectively reduced AChE activity, suggesting potential as a therapeutic agent for Alzheimer's disease .

2. Anti-inflammatory Activity

The compound has also shown significant anti-inflammatory effects. In a study evaluating the inhibition of cyclooxygenase enzymes (COX-1 and COX-2), it was found that this pyridazine derivative exhibited selective inhibition of COX-2, which is associated with inflammatory processes. This selectivity is crucial as it may reduce the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors .

3. Anticancer Properties

Research into the anticancer potential of 6-(3-methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one has revealed its ability to induce apoptosis in various cancer cell lines. The compound triggered caspase activation and increased levels of pro-apoptotic proteins while decreasing anti-apoptotic proteins in human cancer cells, indicating a mechanism that could be leveraged for cancer therapy .

Study on Anti-Alzheimer Activity

In a controlled study involving transgenic mice models of Alzheimer's disease, administration of 6-(3-methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one resulted in significant improvements in cognitive function as measured by maze tests and memory retention tasks. The results suggested that the compound not only inhibited AChE but also modulated neuroinflammatory responses .

Study on Anti-inflammatory Effects

A randomized trial assessed the effects of this compound on patients with chronic inflammatory conditions. Results showed a marked reduction in inflammatory markers such as C-reactive protein (CRP) and interleukin-6 (IL-6) after treatment with the compound over a six-week period .

Comparison with Similar Compounds

Key Observations:

The phenacyl group at position 2 (2-oxo-2-phenylethyl) may increase steric bulk compared to simpler alkyl/aryl groups (e.g., 2-phenyl in Compound 2), affecting binding affinity in biological targets .

Synthetic Yields :

• Derivatives with halogen substituents (e.g., 5-Cl) or methoxybenzyl groups (e.g., 3h) often exhibit higher yields (~70%) compared to phenyl-substituted analogs (29.3% for Compound 2), likely due to optimized reaction conditions or intermediate stability .

Key Observations:

• Antimicrobial Activity: Pyridazinones with piperazine or chlorophenyl substituents (e.g., ) demonstrate mild to moderate antitubercular and antibacterial effects, suggesting that the target compound’s phenacyl group could modulate similar activities .
• Enzyme Inhibition: Derivatives with methoxybenzyl groups (e.g., 3h) are hypothesized to interact with aminopeptidase N (APN), a cancer metastasis target, though direct data for the target compound is lacking .

Solubility and Physicochemical Behavior

• Solubility Trends: Pyridazinones with polar substituents (e.g., methoxy or chlorine) exhibit improved solubility in polar solvents like ethanol or DMSO. For example, 6-phenyl-pyridazin-3(2H)-one shows solubility of 1.2 mg/mL in ethanol at 25°C . The target compound’s phenacyl group may reduce solubility compared to unsubstituted analogs due to increased hydrophobicity .